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Compound Name:
SODIUM HYDROSULFIDE

HYDRATE

CAS No.: 140650-84-6

Cat. No.: B1149295

Get Quote

Title: Beyond the SDS: A Senior Scientist’s Technical Guide to Sodium Hydrosulfide Hydrate
(NaHS·xH₂O) Subtitle: Mastering Safety, Stoichiometry, and Stability in H₂S Donor Research

Executive Summary: The Hidden Variables
For the drug development professional or physiologist, Sodium Hydrosulfide (NaHS) is the

standard "fast-releasing" hydrogen sulfide donor.[1] However, the Safety Data Sheet (SDS)

tells only half the story. While the SDS correctly identifies NaHS as a corrosive, toxic hazard, it

fails to address the critical variable that ruins experiments: stoichiometric uncertainty.[1]

Commercial NaHS is sold as a "hydrate" (NaHS[1]·xH₂O) with purities often ranging from 60%

to 70%. The remaining mass is variable water content and impurities (sodium sulfide, sodium

carbonate).[2][3] If you calculate molarity based on the anhydrous molecular weight (56.06

g/mol ) without assay verification, your dosing will be inaccurate, and your data irreproducible.

[1]

This guide bridges the gap between safety compliance and experimental rigor.
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Part 1: Chemical Identity & The "Hydrate"
Conundrum
The Core Problem: NaHS is hygroscopic and deliquescent. It does not exist as a stable, fixed-

stoichiometry crystal on the shelf. As it absorbs moisture, "x" changes.[1] Furthermore, it

spontaneously oxidizes to polysulfides (

) and sulfates upon contact with air, which have distinct biological activities (e.g., TRPA1
channel activation) often mistaken for H₂S effects.[1]

Quantitative Data Summary:

Property Value / Characteristic Implication for Research

CAS Number
207683-19-0 (Hydrate); 16721-

80-5 (Anhydrous)

Ensure you reference the

hydrate CAS for

shipping/inventory.[1]

Purity (Typical) 60% – 70% (Technical Grade)

CRITICAL: You cannot weigh

this powder and assume 100%

active compound.[1]

pH (1% Solution) 11.0 – 12.0 (Highly Alkaline)
Must be buffered to pH 7.4 to

release H₂S physiologically.[1]

Dissociation pKa pKa₁ (H₂S ↔ HS⁻) ≈ 7.0
At pH 7.4, ~20-30% exists as

H₂S gas; the rest is HS⁻.[1]

Part 2: Hazard Identification & Mechanism of
Action[3]
The Mechanism of Toxicity: NaHS toxicity is not merely "irritation"; it is a metabolic poison.

Upon acidification (or contact with physiological fluids), it releases H₂S gas.[1][2][4]

Target: Cytochrome c Oxidase (Complex IV) in the mitochondrial electron transport chain.

Action: H₂S binds to the ferric heme (
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) center, halting oxidative phosphorylation and ATP production.

Result: Histotoxic hypoxia (cellular suffocation despite oxygen presence).[1]

Diagram 1: The Hydrolysis & Toxicity Pathway This diagram illustrates the pH-dependent

release of H₂S and its downstream mitochondrial target.[1]
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[1] Safety Warning (H-Codes):

H301: Toxic if swallowed.[3][5][6]

H314: Causes severe skin burns and eye damage (due to alkalinity).

EUH031: Contact with acids liberates toxic gas.[2][4]

Part 3: Handling, Storage, & Stability (The Self-
Validating Protocol)[1]
To maintain scientific integrity, you must treat NaHS as a "living" reagent that degrades the

moment you open the bottle.

Storage Protocol (The "Golden Rule")
Atmosphere: Argon or Nitrogen purge is mandatory. Oxygen rapidly converts HS⁻ to

polysulfides (

), which turn the yellow flakes orange/brown.[1]

Temperature: Store at +4°C or -20°C.

Desiccation: Store inside a secondary container with desiccant packs to prevent water

absorption (which alters the mass/molarity ratio).
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Experimental Handling
Never prepare stocks in advance. NaHS solutions degrade within hours (half-life < 30 mins

in oxygenated buffers).[1]

Buffer Selection: Use deoxygenated (degassed) buffers.[1]

pH Management: Do not add NaHS directly to acidic media in an open vessel; the H₂S will

off-gas immediately, posing a safety risk and reducing the effective dose.

Part 4: Emergency Response
Inhalation (H₂S Gas Release):

Immediate Action: Remove victim to fresh air.

Medical Intervention: High-flow oxygen is the primary treatment.

Note on Antidotes: While amyl nitrite was historically used (to induce methemoglobinemia,

which scavenges sulfide), modern protocols prioritize oxygen therapy.[1] Nitrites are

reserved for severe, confirmed cases under strict medical supervision due to hypotension

risks [1].

Skin/Eye Contact:

Mechanism: The high pH (11-12) causes saponification of lipids (alkali burn).[1]

Action: Irrigate with water for at least 15 minutes.[5] Do not use vinegar (acids) to neutralize

on the skin, as this may release localized H₂S gas and cause exothermic reaction heat.

Part 5: Experimental Protocol – The Methylene Blue
Assay
The "Trustworthiness" Pillar: Since you cannot trust the weight of the powder, you must assay

the concentration of your stock solution. The Methylene Blue method is the gold standard for

sulfide quantification [2].

Workflow Diagram: From Powder to Validated Data
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1. Weigh NaHS
(Approximate Mass)

2. Dissolve in
Degassed PBS (pH 7.4)

3. Aliquot for Assay
(Dilute 1:1000)

4. Add Reagents
(DMPD + FeCl3)

5. Measure Absorbance
(670 nm)

6. Calculate Real [M]
Adjust Exp. Volume
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Step-by-Step Validation Protocol:

Stock Prep: Dissolve ~10 mg NaHS in 10 mL degassed PBS. (Nominally ~17 mM, but likely

~10-12 mM).[1]

Reagent A: 20 mM N,N-dimethyl-p-phenylenediamine sulfate in 7.2 M HCl.

Reagent B: 30 mM FeCl₃ in 1.2 M HCl.

Reaction: Mix 100 µL of diluted sample + 100 µL Reagent A + 100 µL Reagent B. Incubate

20 mins at room temperature (dark).
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Read: Absorbance at 670 nm.

Calculate: Compare against a standard curve prepared with anhydrous Sodium Sulfide (

) or use the extinction coefficient to determine the exact concentration of sulfide in your
stock.

Adjust: Use this calculated concentration to dose your cells/animals, not the weight you

measured.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Sodium hydrosulfide hydrate safety data sheet (SDS)
analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1149295/docs#sodium-hydrosulfide-hydrate-safety-
data-sheet-sds-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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